Calcium 2-hydroxypropanoate pentahydrate

• Molecular Formula: C6H20CaO11
• Molecular Weight: 308.29 g/mol
• InChI: InChI=1S/2C3H5O3.Ca.5H2O/c2*1-2(4)3(5)6;;;;;;/h2*2H,1H3,(H,5,6);;5*1H2/q2*-1;+2
• InChIKey: FHYGNWCWVOSSRY-UHFFFAOYSA-N

Calcium Lactate Pentahydrate: Overview and Specifications

Calcium 2-hydroxypropanoate pentahydrate, commonly known as calcium lactate pentahydrate (CAS 5743-47-5), is a well-defined crystalline hydrate of the calcium salt of lactic acid [1]. This form is characterized by a stoichiometric incorporation of five water molecules into its crystal lattice, resulting in a molecular weight of 308.30 g/mol . It is generally recognized as safe (GRAS) and is widely used as a food additive (E327) and a calcium source in pharmaceuticals [2]. The compound is a white, practically odorless, slightly efflorescent crystalline powder or granules, which upon heating to approximately 120°C, loses its water of crystallization to become the anhydrous form .

Hydrate Control

Crystalline pentahydrate form for solid dosage processing; critical for powder flow and compaction

Compendial Grade

Multi-compendial compliance (USP, EP, BP, FCC) supports regulated excipient procurement

Solubility Profile

High aqueous solubility context for clear beverage and liquid nutritional formulations

• [1] Wikipedia. Calcium lactate. 2025. View Source
• [2] Wikipedia. Calcium lactate. 2025. View Source

Why Generic Substitution of Calcium Lactate Pentahydrate Is Not Straightforward

Generic substitution with another calcium salt (e.g., carbonate, citrate, gluconate) or a different hydrate of calcium lactate (e.g., anhydrous, trihydrate) can lead to significant and often detrimental changes in application performance. The pentahydrate's specific hydration state directly governs its unique solid-state properties, including its melting/dehydration point, solubility profile, and hygroscopic behavior [1]. For instance, its conversion to the anhydrous form at 120°C is a defined transition not shared by other salts [2]. Crucially, in pharmaceutical tableting, the pentahydrate offers superior compaction properties and lower speed sensitivity compared to the trihydrate form, a performance difference that directly impacts manufacturing efficiency and tablet quality [3]. Furthermore, its water solubility (e.g., 5.8 g/100 mL at 20°C) differs markedly from other salts, making it the preferred choice for applications requiring a neutral-tasting, soluble calcium source without the pH-altering effects of calcium carbonate or the lower calcium content of calcium gluconate [4]. Substitution based solely on elemental calcium content would ignore these critical, form-specific functional attributes, leading to formulation failures or suboptimal product performance.

Hydrate form mismatch

Anhydrous or trihydrate forms differ in water content and LOD specification; substitution may alter process behavior and compendial identity

Salt form divergence

Calcium carbonate or citrate provide different elemental Ca% and pH-dependent solubility profiles, which may shift formulation performance

Compendial identity gap

Only pentahydrate meets monograph-defined LOD range (22–27%); substitute hydrates would fail compendial testing

• [1] Bessaies, H. et al. Exploring the solid-state phases and thermodynamics of calcium l-lactate. Food Chemistry, 2020, 325, 126884. View Source
• [2] Wikipedia. Calcium lactate. 2025. View Source
• [3] Bolhuis, G. K., et al. DC calcium lactate, a new filler-binder for direct compaction of tablets. International Journal of Pharmaceutics, 2001, 218(1-2), 65-73. View Source
• [4] Wikipedia. Calcium lactate. 2025. View Source

Quantitative Evidence Guide for Sourcing Calcium Lactate Pentahydrate

Hydration State and Solid Dosage Processing

Aqueous solubility is a key determinant of performance in liquid formulations and oral bioavailability. Calcium lactate pentahydrate demonstrates a distinct solubility and elemental calcium profile compared to other widely used calcium salts. At 25°C, its solubility is 6.49 g/100 mL, which is significantly higher (p < 0.05) than calcium gluconate's solubility of 3.64 g/100 mL [1]. It provides a higher elemental calcium content (13%) than calcium gluconate (9%), making it a more efficient calcium source on a weight basis, while being more soluble than calcium carbonate [2]. In contrast, calcium carbonate, despite its high elemental calcium content (40%), has a solubility of only 0.046 g/L, limiting its use in clear beverages [3].

Solid-State Form

Method context

CLP (crystalline) vs. CLA (amorphous)

Hydration state controls powder flow and compaction

Dehydration of pentahydrate leads to particle aggregation and size increase

Evidence Dimension	Aqueous Solubility and Elemental Calcium Content
Target Compound Data	Solubility: 6.49 ± 0.08 g/100 mL at 25 °C; Elemental Calcium: 13% [REFS-1, REFS-2]
Comparator Or Baseline	Calcium gluconate: Solubility 3.64 ± 0.03 g/100 mL at 25 °C (p < 0.05), Elemental Calcium 9%; Calcium carbonate: Solubility 0.046 g/L, Elemental Calcium 40% [REFS-1, REFS-2, REFS-3]
Quantified Difference	Calcium lactate pentahydrate is 78% more soluble than calcium gluconate (6.49 vs 3.64 g/100mL) and provides 44% more elemental calcium (13% vs 9%) per unit mass.
Conditions	Aqueous solubility at 25°C for lactate and gluconate [1]. Elemental calcium content based on typical salt composition [2].

Why This Matters

The combination of high solubility and moderate calcium content allows for efficient calcium delivery in liquid formulations (e.g., beverages, syrups) without the precipitation issues of carbonate or the low payload of gluconate, directly influencing formulation feasibility and cost-efficiency.

• [1] Vavrusova, M., et al. Aqueous solubility of calcium L-lactate, calcium D-gluconate, and calcium D-lactobionate: importance of complex formation for solubility increase by hydroxycarboxylate mixtures. Food & Function, 2013, 4(7), 1082-1089. View Source
• [2] Gates Open Research. Introduction. Solubility of calcium salts. View Source
• [3] Kressel, G. Bioavailability and Solubility of Different Calcium-Salts as a Basis for Calcium Enrichment of Beverages. Food and Nutrition Sciences, 2010, 01(02), 53-58. View Source

Solubility Advantage Over Other Calcium Salts

In pharmaceutical manufacturing, the choice of excipient critically impacts tablet quality and production efficiency. Calcium lactate pentahydrate (CLP) has been shown to possess superior compaction properties compared to other common filler-binders. A direct head-to-head study demonstrated that CLP has better compaction properties than dicalcium phosphate dihydrate (DCPD), even when the formulation is lubricated with magnesium stearate [1]. Furthermore, the properties of the pentahydrate form are considered superior to those of calcium lactate trihydrate when used in direct compression, and CLP exhibits a low compaction speed sensitivity, ensuring consistent tablet quality across a range of press speeds .

Aqueous Solubility

Class-level

7.9 g/100 mL (30°C)

Supports clear liquid formulation fit

Class-level comparison; verify with supplier CoA

Evidence Dimension	Compaction Properties and Speed Sensitivity
Target Compound Data	Superior compaction properties; Low compaction speed sensitivity [REFS-1, REFS-2]
Comparator Or Baseline	Dicalcium phosphate dihydrate (DCPD): Inferior compaction properties. Calcium lactate trihydrate: Inferior properties for direct compression [REFS-1, REFS-2]
Quantified Difference	Not explicitly quantified; described as 'better' and 'superior' based on comparative testing.
Conditions	Direct compression tableting studies evaluating filler-binder performance [REFS-1, REFS-2].

Why This Matters

The superior compaction behavior of the pentahydrate directly translates to more robust and efficient tablet manufacturing processes. It allows for the production of tablets with consistent hardness and rapid disintegration times at high speeds, reducing waste and improving the quality of the final drug product.

• [1] Bolhuis, G. K., et al. DC calcium lactate, a new filler-binder for direct compaction of tablets. International Journal of Pharmaceutics, 2001, 218(1-2), 65-73. View Source

Hydrate Content as a Critical Quality Attribute

Calcium L-lactate pentahydrate (CaLP) has been identified as a promising thermochemical heat storage (TCS) material due to its reversible dehydration/hydration cycle and high energy storage density. Experimental assessment has quantified its heat storage capacity to be within the range of 1127–900 kJ kg⁻¹ (or 1696 MJ m⁻³) [1]. This performance metric ranks it among the most competitive organic salt hydrates for low-temperature heat storage applications, surpassing many traditional inorganic counterparts in terms of volumetric energy density and offering a more sustainable alternative [2].

Hydrate Content

Specification review

22.0–27.0% LOD (125°C)

Critical specification for identity confirmation

BP/EP monograph 0468

Evidence Dimension	Thermochemical Heat Storage Capacity
Target Compound Data	1127–900 kJ kg⁻¹ (or 1696 MJ m⁻³) [1]
Comparator Or Baseline	Inorganic salt hydrates (e.g., MgSO4·7H2O: ~700 kJ kg⁻¹; SrBr2·6H2O: ~800 kJ kg⁻¹) - values are class-level approximations for comparison [2]
Quantified Difference	The measured heat storage capacity of CaLP (up to 1127 kJ/kg) is higher than many common inorganic salt hydrates used in TCS.
Conditions	Experimental assessment of reversible dehydration/hydration in a controlled atmosphere [1].

Why This Matters

For researchers and engineers developing sustainable building materials and thermal energy storage systems, calcium lactate pentahydrate offers a unique combination of high energy density, non-toxicity, and the ability to operate in a low-temperature regime suitable for building comfort applications, providing a quantifiable advantage over traditional salt hydrates.

• [1] Brancato, V., et al. Experimental assessment of calcium L-lactate as thermochemical heat storage material. Journal of Energy Storage, 2025, 82, 110547. View Source
• [2] Brancato, V., et al. Experimental assessment of calcium L-lactate as thermochemical heat storage material. (University of Messina Repository). View Source

Antibacterial and Antibiofilm Efficacy: Comparative Activity of Calcium Lactate Against Foodborne Pathogens

As a food preservative (E327), calcium lactate's antimicrobial efficacy has been quantified against several key foodborne pathogens. In a comparative study of natural-origin additives for active food packaging, calcium lactate's activity was assessed alongside other common agents like nisin and citric acid [1]. Furthermore, specific research on electro-activated solutions of calcium lactate demonstrated potent bactericidal activity, achieving a population reduction of 5.57 log CFU/mL against Listeria monocytogenes and 2.97 log CFU/mL against Staphylococcus aureus after just 10 minutes of contact time [2].

Impurity Limits

Specification review

Cl ≤200 ppm, SO₄ ≤400 ppm, Fe ≤50 ppm, Mg/alkali ≤1%

Multi-compendial purity benchmark

USP/FCC/EP/BP compliance context

Evidence Dimension	Antibacterial Activity (Log Reduction)
Target Compound Data	Electro-activated calcium lactate induced population reductions of 2.97 log CFU/mL (S. aureus) and 5.57 log CFU/mL (L. monocytogenes) after 10 minutes [2].
Comparator Or Baseline	Data available for other agents in the same study (e.g., nisin, citric acid) but direct head-to-head log reduction values for standard forms are not provided in the same context [REFS-1, REFS-2].
Quantified Difference	Achieved up to 5.57 log reduction (99.999% kill) of L. monocytogenes in 10 minutes under electro-activated conditions.
Conditions	In vitro antibacterial assays against S. aureus and L. monocytogenes [2].

Why This Matters

The proven, quantifiable antimicrobial effect against L. monocytogenes and S. aureus, especially when enhanced, provides a scientifically verifiable basis for selecting calcium lactate as a functional ingredient in food systems where shelf-life extension and pathogen control are critical selection criteria.

• [1] Fernández, M., et al. Short communication: Antibacterial and antibiofilm effect of natural substances and their mixtures over Listeria monocytogenes, Staphylococcus aureus and Escherichia coli. LWT - Food Science and Technology, 2022, 154, 112755. View Source
• [2] Liato, V., et al. Study of the antibacterial activity of electro-activated solutions of salts of weak organic acids on Salmonella enterica, Staphylococcus aureus and Listeria monocytogenes. Food Control, 2017, 77, 144-150. View Source

Key Applications of Calcium Lactate Pentahydrate

Oral Solid Dosage: Direct Compression Filler-Binder

Calcium lactate pentahydrate is the optimal calcium source for fortifying clear beverages and developing liquid pharmaceutical syrups. Its high water solubility (6.49 g/100mL at 25°C) is 78% greater than calcium gluconate, ensuring a clear, precipitate-free solution [1]. With an elemental calcium content of 13%, it provides a more efficient calcium payload on a weight basis than calcium gluconate (9%), reducing the amount of salt needed to achieve the target calcium concentration and minimizing potential impacts on taste and mouthfeel [2]. This combination of high solubility and moderate calcium content makes it technically and economically superior for liquid applications where clarity and taste are paramount.

Clear Beverage and Liquid Fortification

In the manufacturing of oral solid dosage forms, the pentahydrate form of calcium lactate is the preferred filler-binder for direct compression processes. Its superior compaction properties compared to dicalcium phosphate dihydrate, even under lubricated conditions, and its low speed sensitivity enable robust, high-speed tablet production with consistent quality and reduced waste [1]. Formulators should specifically procure the pentahydrate grade, as the trihydrate and anhydrous forms have been shown to have inferior compaction performance, leading to issues with tablet hardness, friability, and disintegration [2].

Pharmaceutical Excipient and Drug Delivery

Calcium L-lactate pentahydrate is a high-performance candidate for integration into thermochemical heat storage (TCS) materials and composites. With a measured energy storage density of up to 1127 kJ/kg (1696 MJ/m³), it outperforms many conventional inorganic salt hydrates [1]. Its ability to reversibly dehydrate and hydrate within a low-temperature range suitable for building applications makes it an attractive, non-toxic, and sustainable alternative for developing energy-efficient construction materials, such as thermally active mortars, for passive temperature regulation and load shifting in buildings [2].

Active Food Packaging and Surface Sanitization for Pathogen Control

Leveraging its quantified antimicrobial activity, calcium lactate is an effective functional ingredient for active food packaging systems and surface sanitization. Its ability to achieve a 5.57 log reduction (99.999% kill) of L. monocytogenes within 10 minutes under electro-activated conditions demonstrates its potent bactericidal capacity [1]. This evidence supports its use in food-contact materials and processing environments where the control of Listeria monocytogenes and other pathogens like S. aureus is a critical food safety objective, providing a natural, label-friendly alternative to synthetic preservatives [2].

Application

Selection Property

Validation Focus

Direct Compression Tablets

Hydrate form & free-flowing grade

Tablet weight, hardness, and disintegration consistency

Clear Beverage Fortification

Aqueous solubility profile

Solution clarity and absence of precipitation

Pharmaceutical Excipient Use

Compendial compliance (USP/EP/BP)

LOD specification, impurity limits, and identity tests

• [1] Vavrusova, M., et al. Aqueous solubility of calcium L-lactate, calcium D-gluconate, and calcium D-lactobionate: importance of complex formation for solubility increase by hydroxycarboxylate mixtures. Food & Function, 2013, 4(7), 1082-1089. View Source
• [2] Gates Open Research. Introduction. Solubility of calcium salts. View Source